Cas no 339365-53-6 (1-(4-Fluorophenyl)cyclobutan-1-ol)

• Product Name: 1-(4-Fluorophenyl)cyclobutan-1-ol
• CAS No: 339365-53-6
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD21788764
• CID: 2944750
• PubChem ID: 637735
• Update Time: 2024-03-01

1-(4-Fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)cyclobutan-1-ol
• 1-(4-fluorophenyl)cyclobutanol
• cyclobutanol, 1-(4-fluorophenyl)-
• CYCLOBUTANE,1-OL,1-(4-FLUOROPHENYL)
• 1-(4-Fluoro-phenyl)-cyclobutanol
• 1-(4-Fluorophenyl)cyclobutan-1-ol

• MDL： MFCD21788764
• Inchi： 1S/C10H11FO/c11-9-4-2-8(3-5-9)10(12)6-1-7-10/h2-5,12H,1,6-7H2
• InChI Key： MBVLHXXNLWCACK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CCC1)O

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes